Cas no 140647-19-4 (1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole
• CAS No: 140647-19-4
• Molecular Formula: C₁₁H₆N₂F₆
• Molecular Weight: 280.16914
• MDL: MFCD00153671
• CID: 102064
• PubChem ID: 2736180

1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole Properties

Names and Identifiers

• 1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole,1-phenyl-3,5-bis(trifluoromethyl)-
• 1-phenyl-3,5-bis(trifluoromethyl)pyrazole
• 3,5-BIS(TRIFLUOROMETHYL)-1-PHENYLPYRAZOLE
• 1-phenyl-3,5-ditrfluoromethylpyrazole
• PC0625
• 3,5-BIS(TRIFLUOROMETHYL)-1-(PHENYL)PYRAZOLE
• AMY38339
• SCHEMBL7570850
• A807675
• CS-0446088
• MFCD00153671
• FT-0614443
• DTXSID40371185
• AKOS016015967
• PS-7236
• 140647-19-4
• 1H-Pyrazole, 1-phenyl-3,5-bis(trifluoromethyl)-

• MDL： MFCD00153671
• InChIKey： IYNLHYNHSRWJHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H6F6N2/c12-10(13,14)8-6-9(11(15,16)17)19(18-8)7-4-2-1-3-5-7/h1-6H
• SMILES： C1=CC=C(C=C1)N2C(=CC(=N2)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 280.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 280.044
• Heavy Atom Count: 19
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• LogP: 3.90990
• PSA: 17.82000
• Refractive Index: 1.508
• Boiling Point: 220.8°C at 760 mmHg
• Flash Point: 87.3°C
• Density: 1.346

1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38

1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%